Cas no 3310-86-9 (1-(1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl)ethan-1-one)

• Product Name: 1-(1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl)ethan-1-one
• CAS No: 3310-86-9
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 2822407
• PubChem ID: 17792852
• Update Time: 2025-04-21

1-(1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 3310-86-9
• DTXSID10591010
• 1-(1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl)ethan-1-one
• SCHEMBL6831561
• Acetylcamphan

• Inchi： 1S/C12H20O/c1-8(13)10-7-9-5-6-12(10,4)11(9,2)3/h9-10H,5-7H2,1-4H3
• InChI Key： DBPLRLXFFUKDDB-UHFFFAOYSA-N
• SMILES： O=C(C)C1CC2CCC1(C)C2(C)C

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids